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Introduction
Caltractin, also known as Centrin, is a highly conserved, calcium-binding protein belonging to

the EF-hand superfamily. It is a fundamental component of the centrosome and plays a crucial

role in centrosome duplication, spindle pole body organization, and microtubule severing.[1][2]

[3] Caltractin's involvement in these essential cellular processes makes it a protein of

significant interest in cell biology and cancer research. Furthermore, emerging evidence has

implicated caltractin, specifically the CETN2 isoform, in the nucleotide excision repair (NER)

pathway through its interaction with the XPC complex, highlighting its role in maintaining

genomic stability.[4][5][6]

This guide provides a comprehensive selection of commercially available caltractin antibodies

validated for Western Blot (WB) and Immunofluorescence (IF) applications. Detailed protocols

for both techniques are included to assist researchers in obtaining reliable and reproducible

results.

Caltractin Signaling and Interaction Pathways
Caltractin's functions are mediated through its calcium-dependent interactions with various

cellular partners. The following diagram illustrates the key known interactions and pathways

involving caltractin isoforms.
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1. Sample Preparation
(Lysis & Quantification)

2. SDS-PAGE

3. Protein Transfer
(to PVDF or Nitrocellulose)

4. Blocking
(5% non-fat milk or BSA in TBST)

5. Primary Antibody Incubation
(overnight at 4°C)

6. Washing
(3x with TBST)

7. Secondary Antibody Incubation
(1 hour at RT)

8. Washing
(3x with TBST)

9. Detection
(ECL substrate)

10. Imaging

 

1. Cell Culture
(on coverslips)

2. Fixation
(e.g., 4% PFA)

3. Permeabilization
(e.g., 0.25% Triton X-100)

4. Blocking
(e.g., 1% BSA in PBST)

5. Primary Antibody Incubation
(1-2 hours at RT or overnight at 4°C)

6. Washing
(3x with PBS)

7. Secondary Antibody Incubation
(1 hour at RT, in the dark)

8. Washing
(3x with PBS, in the dark)

9. Counterstaining
(e.g., DAPI)

10. Mounting

11. Imaging
(Confocal or Fluorescence Microscope)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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